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Chemical and Pharmacological Profile of
Ftaxilide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ftaxilide

CAS No.: 19368-18-4

Cat. No.: S003711

Synonyms: Histanorm; N-(2,6-Dimethylphenyl)phthalamidic acid; 2-[(2,6-
dimethylphenyl)carbamoyl]benzoic acid [1] [2].

Primary Bioactivity: Ftaxilide possesses antibacterial properties and is used as an antiseptic. Recent

research identifies it as a new anti-tuberculosis (TB) agent [3] [4].

The table below summarizes its core physicochemical and pharmacological characteristics:

Property Specification

CAS Number 19368-18-4 [3] [4] [1]

Molecular Formula C16H15NOs [3] [4] [1]

Molecular Weight 269.3 g/mol [3] [4] [1]

Appearance White to off-white solid powder [4] [1]
Melting Point 188-189 °C [1]

Density 1.262 g/cm?3 (Predicted) [3] [1]

LogP 3.326 [4]
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Property

Antibacterial Activity

Anti-Tuberculosis Activity

Specification

Confirmed, used as an antiseptic [3]

Identified as a new anti-TB agent [4]

Experimental Protocols and Formulations

Important Note: Ftaxilide is for research use only and not for human consumption [3] [4].

Solubility and Stock Solution Preparation

Ftaxilide has low water solubility but is soluble in DMSO [3] [4]. The following table outlines stock

solution preparation:

Parameter

Specification

Solubility in DMSO

Recommended Stock
Concentration

Typical Preparation

Storage

= 40 mg/mL (~148.53 mM) [4]

10-100 mM in DMSO [4]

Dissolve 2.69 mg (10 pymol) of Ftaxilide in 1 mL of DMSO to obtain a
10 mM stock solution.

-20°C for 1 month; -80°C for 6 months. Avoid repeated freeze-thaw
cycles [4].

In Vivo Formulation for Animal Studies

The workflow for preparing an injectable formulation for animal studies can be visualized as follows, based

on a common pI‘OtOCOlZ
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Start with 100 pL of
DMSO Stock Solution

Final Injectable Formulation
(DMSO:PEG300:Tween80:Saline = 10:40:5:45)

Click to download full resolution via product page

This diagram outlines a specific injection formulation. The table below summarizes several common in vivo

formulation options, all requiring preparation with freshly made solutions [4]:

) o ) Route of
Formulation Type Composition (Volume Ratio) . .
Administration
Injection DMSO : Tween 80 : Saline =10:5:85 IP/IVIIM/ISC

Formulation 1

Injection DMSO : PEG300 : Tween 80 : Saline =10:40:5: IP/IV/IIM/SC
Formulation 2 45
Injection DMSO : Corn oil =10 : 90 IP/IVIIM/SC

Formulation 3
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. . . Route of
Formulation Type Composition (Volume Ratio) o .
Administration
Oral Formulation 1 Suspend in 0.5% Carboxymethylcellulose Sodium Oral gavage
(CMC Na)

Handling, Storage, and Safety

Proper handling and storage are critical for maintaining compound integrity and ensuring researcher safety.

Aspect Specifications

Storage (Powder) -20°C for 3 years; 4°C for 2 years. Keep sealed and dry [3] [4].

Storage (Solution)  -80°C for 6 months; -20°C for 1 month [4].

Hazard H315-H319-H335 (Causes skin irritation, serious eye irritation, and may cause
Statements respiratory irritation) [1].

Precautionary P261-P280-P305+P351+P338 (Avoid breathing dust/fume/gas/mist; wear
Statements protective gloves/eye protection; IF IN EYES: Rinse cautiously with water for

several minutes) [1].

Research Applications and Conclusions

Ftaxilide represents a promising starting point for developing new antibacterial and anti-tuberculosis agents.
The detailed protocols for solubility, stock solution preparation, and in vivo formulation provided here are

designed to support reproducible scientific research.

Future research directions could include:

e Mechanism of Action Studies: Elucidating the precise molecular target of Ftaxilide against
Mycobacterium tuberculosis and other bacteria.

e Structure-Activity Relationship (SAR): Synthesizing and testing analogs of Ftaxilide to improve its
potency, solubility, and pharmacokinetic profile.
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¢ In Vivo Efficacy Models: Conducting thorough efficacy studies in established animal models of
tuberculosis and other bacterial infections to validate its therapeutic potential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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